Cas no 1218231-06-1 (2-(4-Chloro-2-methylphenyl)aminobutanohydrazide)

• Product Name: 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide
• CAS No: 1218231-06-1
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• MDL: MFCD11696416
• CID: 4686978
• Update Time: 2025-05-04

2-(4-Chloro-2-methylphenyl)aminobutanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloro-2-methylphenyl)amino]butanohydrazide
• 2-[(4-chloro-2-methylphenyl)amino]butanehydrazide
• 2-((4-Chloro-2-methylphenyl)amino)butanehydrazide
• STK502836
• T1684
• BB 0240673
• 2-(4-Chloro-2-methyl-phenylamino)-butyric acid hydrazide
• 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide

• MDL： MFCD11696416
• Inchi： 1S/C11H16ClN3O/c1-3-9(11(16)15-13)14-10-5-4-8(12)6-7(10)2/h4-6,9,14H,3,13H2,1-2H3,(H,15,16)
• InChI Key： ONTYDQNFRRQZJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(C(NN)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 67.2

Additional information on 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide

Introduction to 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide (CAS No. 1218231-06-1)

2-(4-Chloro-2-methylphenyl)aminobutanohydrazide, with the chemical identifier CAS No. 1218231-06-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense interest among scientists and researchers. The structural features of this molecule, particularly the 4-chloro-2-methylphenyl moiety and the hydrazide functional group, contribute to its unique chemical properties and reactivity.

The 4-chloro-2-methylphenyl group is a key pharmacophore in many drug candidates, known for its ability to interact with biological targets in a specific manner. This aromatic ring system, modified by chlorine and methyl substituents, enhances the compound's lipophilicity and binding affinity. The hydrazide group, on the other hand, is a versatile functional unit that can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. These characteristics make 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide has been investigated for its potential role in modulating various enzymatic activities and cellular processes. For instance, studies have suggested that this molecule may interact with enzymes involved in inflammation and oxidative stress, which are key factors in numerous pathological conditions.

One of the most compelling aspects of 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide is its potential as a scaffold for drug discovery. By leveraging its structural features, researchers can design derivatives with enhanced potency and selectivity. The hydrazide group provides a site for further functionalization, allowing for the creation of molecules with tailored biological activities. This flexibility has made this compound a valuable tool in medicinal chemistry.

The synthesis of 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the preparation of the 4-chloro-2-methylphenylamine precursor, which is then reacted with butanoyl chloride to form the corresponding amide. Subsequent reduction of this amide using a suitable reducing agent yields the desired hydrazide derivative. Each step in this synthesis requires careful optimization to ensure high yield and purity.

In terms of biological activity, preliminary studies have shown that 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide exhibits inhibitory effects on certain enzymes relevant to neurological disorders. The interaction between the 4-chloro-2-methylphenyl group and specific amino acid residues in these enzymes appears to be critical for its mode of action. This finding opens up new avenues for research into potential therapeutic applications.

The compound's potential also extends to its role as an intermediate in the synthesis of more complex pharmaceuticals. Its structural motifs are reminiscent of those found in approved drugs, suggesting that it could serve as a building block for new therapeutics. Researchers are exploring its utility in generating novel molecules that target diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic properties of 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Preliminary pharmacokinetic studies have provided valuable insights into these processes, helping to guide further development efforts.

In conclusion, 2-(4-Chloro-2-methylphenyl)aminobutanohydrazide (CAS No. 1218231-06-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.